N-{[1-(3-isoxazolylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide

• IUPAC Name: N-[[1-(1,2-oxazol-3-ylmethyl)piperidin-3-yl]methyl]quinoline-8-sulfonamide
• InChI: InChI=1S/C19H22N4O3S/c24-27(25,18-7-1-5-16-6-2-9-20-19(16)18)21-12-15-4-3-10-23(13-15)14-17-8-11-26-22-17/h1-2,5-9,11,15,21H,3-4,10,12-14H2
• InChI Key: MEXNBUWTPNSTLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NOC=C2)CNS(=O)(=O)C3=CC=CC4=C3N=CC=C4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N-{[1-(3-isoxazolylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide, commonly known as QNZ, is a small molecule inhibitor that has been used in scientific research to study various biological processes. QNZ is a sulfonamide derivative of quinoline and is a potent inhibitor of NF-κB, a transcription factor that plays a crucial role in regulating the immune response, cell proliferation, and apoptosis.

Mechanism of Action

QNZ inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This leads to the retention of NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of target genes.
Biochemical and Physiological Effects:
QNZ has been shown to have anti-inflammatory, anti-proliferative, and pro-apoptotic effects in various cell types. It has been shown to inhibit the growth and survival of cancer cells, induce apoptosis in activated T cells, and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

QNZ is a potent and specific inhibitor of NF-κB, making it an ideal tool for studying the role of NF-κB in various biological processes. However, QNZ has been shown to have off-target effects on other signaling pathways, such as the JAK/STAT pathway. This should be taken into consideration when interpreting the results of experiments using QNZ.

Future Directions

Future research could focus on the development of more potent and specific inhibitors of NF-κB. Additionally, the role of NF-κB in various diseases, such as cancer and autoimmune disorders, could be further elucidated using QNZ and other NF-κB inhibitors. Finally, the off-target effects of QNZ on other signaling pathways could be further investigated to better understand its mechanism of action.

Synthesis Methods

QNZ can be synthesized using a multi-step process starting from 8-hydroxyquinoline. The first step involves the conversion of 8-hydroxyquinoline to 8-chloroquinoline using thionyl chloride. The resulting 8-chloroquinoline is then reacted with piperidine and sodium hydride to form the piperidinyl derivative. The isoxazole moiety is introduced using a condensation reaction between 3-chloropropionitrile and hydroxylamine-O-sulfonic acid. Finally, the sulfonamide group is introduced using sulfonamide chloride to yield QNZ.

Scientific Research Applications

QNZ has been extensively used in scientific research to study the role of NF-κB in various biological processes. NF-κB is a transcription factor that plays a crucial role in regulating the immune response, cell proliferation, and apoptosis. Dysregulation of NF-κB has been implicated in the pathogenesis of various diseases, including cancer, autoimmune disorders, and inflammatory diseases.